Cas no 321385-77-7 (4-(4-Chlorophenyl)-1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-1H-pyrazol-5-amine)

• Product Name: 4-(4-Chlorophenyl)-1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-1H-pyrazol-5-amine
• CAS No: 321385-77-7
• MF: C₂₀H₁₄Cl₃N₅
• MW: 430.717660427094
• CID: 5700870
• PubChem ID: 2766452
• Update Time: 2023-10-14

4-(4-Chlorophenyl)-1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-1H-pyrazol-5-amine
• HMS2746L16
• CHEMBL1372622
• 321385-77-7
• MLS000539538
• AKOS005076997
• 11D-050
• 4-(4-chlorophenyl)-1-[6-(2,4-dichlorobenzyl)-3-pyridazinyl]-1H-pyrazol-5-ylamine
• 4-(4-chlorophenyl)-2-[6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl]pyrazol-3-amine
• SMR000125196
• 4-(4-CHLOROPHENYL)-1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine, 4-(4-chlorophenyl)-1-[6-[(2,4-dichlorophenyl)methyl]-3-pyridazinyl]-
• 4-(4-Chlorophenyl)-1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-1H-pyrazol-5-amine

• Inchi： 1S/C20H14Cl3N5/c21-14-4-1-12(2-5-14)17-11-25-28(20(17)24)19-8-7-16(26-27-19)9-13-3-6-15(22)10-18(13)23/h1-8,10-11H,9,24H2
• InChI Key： WKHVPWTUJNWJNU-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(CC3=CC=C(Cl)C=C3Cl)C=C2)C(N)=C(C2=CC=C(Cl)C=C2)C=N1

Computed Properties

• Exact Mass: 429.031479g/mol
• Monoisotopic Mass: 429.031479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 643.0±55.0 °C(Predicted)
• pka: 0.71±0.10(Predicted)